N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide
• InChI: InChI=1S/C21H23ClN2O4/c1-27-18-8-6-7-17(19(18)28-2)20(25)24(16-11-9-15(22)10-12-16)21(26)23-13-4-3-5-14-23/h6-12H,3-5,13-14H2,1-2H3
• InChI Key: XQQZXLVCAQUCNG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N(C2=CC=C(C=C2)Cl)C(=O)N3CCCCC3
• Molecular Formula: C21H23ClN2O4
• Molecular Weight: 402.9 g/mol

Description

N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide, also known as CDMB, is a chemical compound that has been recently discovered to have potential applications in scientific research. This compound is a piperidine derivative and has been synthesized using a specific method. CDMB has been found to have a mechanism of action that can potentially be used in various biochemical and physiological experiments.

Mechanism of Action

N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide inhibits the uptake of dopamine and norepinephrine transporters, which results in increased levels of dopamine and norepinephrine in the synaptic cleft. This mechanism of action can potentially be used to study the effects of dopamine and norepinephrine on various physiological and biochemical processes.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide has been found to have various biochemical and physiological effects. Studies have shown that N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide can increase the release of dopamine and norepinephrine in the brain. This can potentially be used to study the effects of dopamine and norepinephrine on various physiological and biochemical processes.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide has several advantages and limitations for lab experiments. One advantage is that it can selectively inhibit the uptake of dopamine and norepinephrine transporters. This makes it a useful tool for studying the effects of dopamine and norepinephrine on various physiological and biochemical processes. One limitation is that it may have off-target effects on other neurotransmitter systems, which can potentially confound the results of experiments.

Future Directions

There are several future directions for the study of N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide. One direction is to study the effects of N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide on other neurotransmitter systems, such as serotonin and acetylcholine. Another direction is to study the effects of N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide on various disease states, such as depression and anxiety disorders. Additionally, further studies can be conducted to optimize the synthesis method of N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide and develop new derivatives with improved properties.
Conclusion:
In conclusion, N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide is a piperidine derivative that has potential applications in scientific research, particularly in the field of neuroscience. It has a mechanism of action that can inhibit the uptake of dopamine and norepinephrine transporters, which can be used to study the effects of dopamine and norepinephrine on various physiological and biochemical processes. While N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide has several advantages for lab experiments, it also has limitations that need to be taken into consideration. Future studies can be conducted to explore the potential applications of N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide in various disease states and to optimize its synthesis method.

Synthesis Methods

N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide is synthesized using a specific method that involves the reaction of 4-chloroaniline with 2,3-dimethoxybenzoyl chloride in the presence of triethylamine. This reaction results in the formation of N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)aniline, which is then reacted with piperidine-1-carboxylic acid to form N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide.

Scientific Research Applications

N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide has potential applications in scientific research, particularly in the field of neuroscience. Studies have shown that N-(4-chlorophenyl)-N-(2,3-dimethoxybenzoyl)piperidine-1-carboxamide has a mechanism of action that can inhibit the uptake of dopamine and norepinephrine transporters. This mechanism of action can be used to study the effects of dopamine and norepinephrine on various physiological and biochemical processes.